![molecular formula C10H10Cl2N2O B1391367 {[5-(4-Chlorophenyl)isoxazol-3-yl]methyl}amine hydrochloride CAS No. 1323699-63-3](/img/structure/B1391367.png)
{[5-(4-Chlorophenyl)isoxazol-3-yl]methyl}amine hydrochloride
Overview
Description
“{[5-(4-Chlorophenyl)isoxazol-3-yl]methyl}amine hydrochloride” is a chemical compound with the CAS Number: 1323699-63-3 . It has a molecular weight of 245.11 .
Molecular Structure Analysis
The IUPAC name of this compound is [5- (4-chlorophenyl)-3-isoxazolyl]methanamine hydrochloride . The InChI code is 1S/C10H9ClN2O.ClH/c11-8-3-1-7 (2-4-8)10-5-9 (6-12)13-14-10;/h1-5H,6,12H2;1H .Chemical Reactions Analysis
Isoxazole derivatives have been tested in various models using resident cells from rodents and humans, cell lines, and experimental animal disease models corresponding to human clinical situations . Beneficial features of the described isoxazole derivatives include low toxicity and good bioactivity at low doses .Physical And Chemical Properties Analysis
The compound is a solid in physical form .Scientific Research Applications
Material Science
Isoxazole derivatives are utilized in material science due to their unique properties. They can serve as photochromic materials , which change color in response to light exposure. They are also used as electrochemical probes for detecting copper ions (Cu 2+) and have been incorporated into dye-sensitized solar cells due to their optical properties. Additionally, they find application in the creation of high-energy materials and liquid crystals .
Agriculture
In agriculture, isoxazole compounds can play a role as growth regulators and pesticides . Their ability to interfere with plant hormone signaling pathways makes them valuable for controlling plant growth and protecting crops from pests .
Pharmaceutical Industry
Isoxazole derivatives have a wide range of applications in the pharmaceutical industry. They exhibit various biological activities, including antimicrobial , antitumor , anticancer , antifungal , and antibacterial properties. These compounds are often explored for their potential as therapeutic agents against various diseases .
Corrosion Inhibition
The study of isoxazole derivatives also extends to their use as corrosion inhibitors . These compounds can protect metals from corrosion, which is crucial for extending the lifespan of materials used in industrial applications .
Mechanism of Action
While the specific mechanism of action for “{[5-(4-Chlorophenyl)isoxazol-3-yl]methyl}amine hydrochloride” is not mentioned in the search results, isoxazole derivatives are known to display a range of immunoregulatory properties, including immunosuppressive, anti-inflammatory, immunoregulatory, and immunostimulatory effects .
Future Directions
The development of new synthetic strategies and designing of new isoxazole derivatives should be based on the most recent knowledge emerging from the latest research . This could provide a low-height flying bird’s eye view of isoxazole derivatives to the medicinal chemists for the development of clinically viable drugs using this information .
properties
IUPAC Name |
[5-(4-chlorophenyl)-1,2-oxazol-3-yl]methanamine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9ClN2O.ClH/c11-8-3-1-7(2-4-8)10-5-9(6-12)13-14-10;/h1-5H,6,12H2;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MPIVHYLSCKPXBK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C2=CC(=NO2)CN)Cl.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10Cl2N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
245.10 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1323699-63-3 |
Source
|
| Record name | 1-[5-(4-chlorophenyl)-1,2-oxazol-3-yl]methanamine hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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